Cas no 1396873-29-2 (N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-N'-4-(trifluoromethoxy)phenylethanediamide)

• Product Name: N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-N'-4-(trifluoromethoxy)phenylethanediamide
• CAS No: 1396873-29-2
• MF: C₁₉H₁₇F₃N₂O₆
• MW: 426.343295812607
• CID: 5955166
• PubChem ID: 71781950
• Update Time: 2025-10-29

N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-N'-4-(trifluoromethoxy)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-N'-4-(trifluoromethoxy)phenylethanediamide
• N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-N'-[4-(trifluoromethoxy)phenyl]ethanediamide
• F5857-3368
• N-[2-(1,3-benzodioxol-5-yl)-2-hydroxypropyl]-N'-[4-(trifluoromethoxy)phenyl]oxamide
• VU0525160-1
• N1-(2-(benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide
• AKOS024524004
• 1396873-29-2

• Inchi： 1S/C19H17F3N2O6/c1-18(27,11-2-7-14-15(8-11)29-10-28-14)9-23-16(25)17(26)24-12-3-5-13(6-4-12)30-19(20,21)22/h2-8,27H,9-10H2,1H3,(H,23,25)(H,24,26)
• InChI Key： WWWAQDXCRPWDDZ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)NC(C(NCC(C)(C1=CC=C2C(=C1)OCO2)O)=O)=O)(F)F

Computed Properties

• Exact Mass: 426.10387075g/mol
• Monoisotopic Mass: 426.10387075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 106Ų

Additional information on N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-N'-4-(trifluoromethoxy)phenylethanediamide

Comprehensive Analysis of N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-N'-4-(trifluoromethoxy)phenylethanediamide (CAS No. 1396873-29-2)

The compound N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-N'-4-(trifluoromethoxy)phenylethanediamide, identified by its CAS No. 1396873-29-2, is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a benzodioxole moiety and a trifluoromethoxy phenyl group, makes it a subject of interest for scientists exploring novel therapeutic agents. This article delves into its properties, applications, and relevance to current research trends.

One of the most intriguing aspects of this compound is its structural complexity. The presence of a hydroxypropyl group and an ethanediamide linker suggests potential interactions with biological targets, such as enzymes or receptors. Researchers are particularly interested in how the trifluoromethoxy group influences the molecule's bioavailability and metabolic stability, a topic frequently searched in drug discovery and medicinal chemistry forums.

In recent years, the demand for fluorinated compounds has surged due to their enhanced pharmacokinetic properties. The trifluoromethoxy moiety in CAS No. 1396873-29-2 aligns with this trend, as fluorinated groups are known to improve membrane permeability and resistance to oxidative degradation. This makes the compound a candidate for studies in central nervous system (CNS) drug development, a hot topic in neuroscience research.

Another area of interest is the compound's potential role in inflammatory and neurodegenerative diseases. The benzodioxole ring is a common feature in molecules with antioxidant and anti-inflammatory properties, which are highly sought after in treating conditions like Alzheimer's and Parkinson's diseases. Searches for natural product derivatives and synthetic analogs often highlight such structural motifs, underscoring the relevance of this compound.

From a synthetic chemistry perspective, the preparation of N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-N'-4-(trifluoromethoxy)phenylethanediamide involves multi-step organic reactions, including amide bond formation and hydroxylation. These processes are critical in peptide synthesis and small molecule drug design, topics frequently explored in academic and industrial research. The compound's CAS No. 1396873-29-2 serves as a unique identifier for researchers sourcing it for experimental purposes.

Environmental and green chemistry considerations are also pertinent. The incorporation of fluorine atoms raises questions about the compound's environmental persistence, a concern often queried in sustainability-focused research. Scientists are investigating ways to balance the therapeutic benefits of fluorinated compounds with their ecological impact, making this a timely discussion point.

In conclusion, N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-N'-4-(trifluoromethoxy)phenylethanediamide (CAS No. 1396873-29-2) represents a fascinating intersection of medicinal chemistry, drug discovery, and environmental science. Its structural features and potential applications align with current research priorities, ensuring its continued relevance in scientific literature and laboratory investigations.